Cas no 62913-21-7 (Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester)

Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester structure
62913-21-7 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester
CAS No:62913-21-7
MF:C11H9BrO3S
MW:301.156361341476
CID:2789249
PubChem ID:673236
Update Time:2025-04-21

Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 3-bromo-5-methoxy-, methyl ester
    • DTXSID30350080
    • 62913-21-7
    • AKOS024274416
    • Inchi: 1S/C11H9BrO3S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5H,1-2H3
    • InChI Key: MGPNEMFXUBLBIR-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=O)OC)SC2C=CC(=CC=21)OC

Computed Properties

  • Exact Mass: 299.94558Da
  • Monoisotopic Mass: 299.94558Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.8Ų
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd